Cas no 1134202-08-6 (2,8,14-Tridodecyl-5,11,17-tris4-2-(2-methoxyethoxy)ethoxyethoxyphenyl-hexabenzocoronene)

• Product Name: 2,8,14-Tridodecyl-5,11,17-tris4-2-(2-methoxyethoxy)ethoxyethoxyphenyl-hexabenzocoronene
• CAS No: 1134202-08-6
• Molecular Formula: C₁₁₇H₁₄₄O₁₂
• Molecular Weight: 1742.38809585571
• CID: 1059210

2,8,14-Tridodecyl-5,11,17-tris4-2-(2-methoxyethoxy)ethoxyethoxyphenyl-hexabenzocoronene Properties

Names and Identifiers

• 2,8,14-Tridodecyl-5,11,17-tris[4-[2-(2-methoxyethoxy)ethoxy]ethoxy]phenyl]-hexabenzocoronene
• 5-Tridecyl-5-deoxy-D-ribofuranose 2-O-Methanesulfonate
• 2,8,14-Tridodecyl-5,
• CID 101510074
• BUHITLNLPMOKFQ-UHFFFAOYSA-N
• Hexabenzo[bc,ef,hi,kl,no,qr]coronene, 2,8,14-tridodecyl-5,11,17-tris[4-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]phenyl]-

• InChIKey： BUHITLNLPMOKFQ-UHFFFAOYSA-N
• Inchi： 1S/C117H144O12/c1-7-10-13-16-19-22-25-28-31-34-37-82-70-94-100-76-88(85-40-46-91(47-41-85)127-67-64-124-61-58-121-55-52-118-4)78-102-96-72-83(38-35-32-29-26-23-20-17-14-11-8-2)74-98-104-80-90(87-44-50-93(51-45-87)129-69-66-126-63-60-123-57-54-120-6)81-105-99-75-84(39-36-33-30-27-24-21-18-15-12-9-3)73-97-103-79-89(86-42-48-92(49-43-86)128-68-65-125-62-59-122-56-53-119-5)77-101-95(71-82)106(94)112-115(109(100)102)113(107(96)98)117(111(104)105)114(108(97)99)116(112)110(101)103/h40-51,70-81H,7-39,52-69H2,1-6H3
• SMILES： O(CCOCCOCCOC)C1C=CC(=CC=1)C1=CC2C3=CC(CCCCCCCCCCCC)=CC4=C5C=C(C6C=CC(=CC=6)OCCOCCOCCOC)C=C6C7=CC(CCCCCCCCCCCC)=CC8C9C=C(C%10C=CC(=CC=%10)OCCOCCOCCOC)C=C%10C%11=CC(CCCCCCCCCCCC)=CC%12C(=C1)C=2C1=C(C%11=%12)C(C=9%10)=C(C=87)C(=C65)C1=C34

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 66
• Heavy Atom Count: 129
• Complexity: 2600
• Topological Polar Surface Area: 111

Experimental Properties

• Flash Point: 116.5±7.1 °C
• Color/Form: NA
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes